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Compound of Interest

Compound Name: Barbadin

Cat. No.: B1667742

Essential Safety and Handling Guide for Barbadin

This guide provides immediate safety, operational, and disposal protocols for the handling of
Barbadin, a selective (-arrestin/B2-adaptin interaction inhibitor.[1][2] It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Disclaimer: A specific Safety Data Sheet (SDS) for Barbadin could not be located. The
following guidance is based on best practices for handling similar research-grade chemical
powders and their solutions in Dimethyl Sulfoxide (DMSO), the recommended solvent.[1][3][4]
Users should always consult their institution's safety office and perform a risk assessment
before handling any new chemical.

Chemical and Physical Properties

Barbadin is a research chemical used to study G protein-coupled receptor (GPCR)
internalization.[1][2] It is a white to beige powder.[3]
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Property Value

Source

3-Amino-5-(4-
benzylphenyl)thieno[2,3-

Chemical Name

Axon Medchem

d]pyrimidin-4(3H)-one

CAS Number 356568-70-2 [1][2]13]
Molecular Formula C19H15N30S [1]14]

Molecular Weight 333.41 g/mol [1][3][4]
Solubility Soluble in DMSO [11[3]114]
Storage Store at -20°C for long-term Biorbyt

storage.[5]

Personal Protective Equipment (PPE) and

Engineering Controls

Due to its nature as a fine powder and its use in DMSO, which can enhance skin absorption of

other chemicals, a stringent PPE and engineering control regimen is mandatory.

Handling Solid Barbadin

Control

Specification

Engineering Controls

Handle in a certified chemical fume hood to

avoid inhalation of dust.

Eye Protection

ANSI-approved safety glasses with side shields

or chemical splash goggles.

Hand Protection

Powder-free nitrile gloves. Change gloves

immediately if contaminated.

Body Protection

A fully buttoned lab coat.

Respiratory Protection

A NIOSH-approved respirator may be required
for large quantities or if a fume hood is not

available. Consult your institution's safety officer.
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Handling Barbadin in DMSO Solution

DMSO is known to readily penetrate the skin and can carry dissolved substances with it.
Therefore, enhanced precautions are necessary.

Control Specification

Always handle solutions in a chemical fume

Engineering Controls
hood.

Eye Protection Chemical splash goggles are required.

Use double gloves (e.g., nitrile) or chemical-

) resistant gloves such as butyl rubber or

Hand Protection . )
neoprene. Nitrile gloves may degrade with

prolonged DMSO contact.

) A fully buttoned lab coat. Consider a chemically
Body Protection

resistant apron if handling larger volumes.

Operational Plans: Step-by-Step Handling Workflow

The following workflow outlines the safe handling of Barbadin from receipt to disposal.
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Cleanup & Disposal

7. Decontaminate Surfaces

8. Segregate Waste

9. Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Barbadin.
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Disposal Plan

Proper disposal of Barbadin and associated waste is critical to prevent environmental

contamination and ensure laboratory safety.

Waste Type

Disposal Procedure

Solid Barbadin Waste

Collect in a clearly labeled, sealed container for
hazardous chemical waste. Do not mix with

other waste streams.

Barbadin-DMSO Solutions

Collect in a designated, sealed, and labeled
hazardous waste container for organic solvents.

Do not dispose of down the drain.

Contaminated Labware (e.g., pipette tips, tubes)

Dispose of in a designated solid hazardous
waste container. Sharps should be placed in a

puncture-proof sharps container.

Contaminated PPE (e.g., gloves)

Place in a sealed bag and dispose of as solid

hazardous waste.

All waste must be disposed of in accordance with local, state, and federal regulations. Contact

your institution's Environmental Health and Safety (EHS) department for specific guidance.

Experimental Protocol: Preparation of a 10 mM
Barbadin Stock Solution in DMSO

This protocol details the steps for safely preparing a stock solution of Barbadin.

Materials:

Barbadin powder

Anhydrous DMSO

Microcentrifuge tubes

Calibrated pipettes and sterile, filtered tips
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e \ortex mixer

e Analytical balance

Procedure:

e Preparation:

o Don all required PPE for handling both solid Barbadin and DMSO solutions.

o Ensure the chemical fume hood is operational and the work surface is clean.

o Label microcentrifuge tubes for the stock solution.

» Weighing Barbadin:

o Inside the chemical fume hood, carefully weigh the desired amount of Barbadin powder
using an analytical balance. For a 1 mL 10 mM stock solution, you will need 3.33 mg of
Barbadin (MW = 333.41 g/mol).

o Use a weigh boat or directly weigh into a pre-tared microcentrifuge tube.

o Close the primary container of Barbadin powder immediately after use.

e Dissolving Barbadin:

o Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing
the weighed Barbadin.

o Cap the tube securely.

o Vortex the solution until the Barbadin is completely dissolved. Gentle warming may be
required to aid dissolution.

e Storage:

o Store the stock solution at -20°C in clearly labeled, sealed containers.

o Itis recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles.
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e Cleanup:

o Wipe down the work surface in the fume hood with a suitable decontaminating agent.

o Dispose of all contaminated materials, including weigh boats, pipette tips, and gloves, as
hazardous waste according to the disposal plan.

o Wash hands thoroughly after doffing PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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